Cas no 2171882-93-0 (2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetamidoacetic acid)

• Product Name: 2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetamidoacetic acid
• CAS No: 2171882-93-0
• MF: C₂₅H₂₇N₃O₇
• MW: 481.49778676033
• CID: 6053812
• PubChem ID: 165814386
• Update Time: 2025-11-01

2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetamidoacetic acid
• 2171882-93-0
• 2-[2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)acetamido]acetic acid
• EN300-1549628

• Inchi： 1S/C25H27N3O7/c29-21(26-13-22(30)31)12-27-24(32)23-15(9-10-34-23)11-28-25(33)35-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20,23H,9-14H2,(H,26,29)(H,27,32)(H,28,33)(H,30,31)
• InChI Key： MPZFNSJNSJURGQ-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C(NCC(NCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 481.18490021g/mol
• Monoisotopic Mass: 481.18490021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 143Ų

Additional information on 2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetamidoacetic acid

Introduction to 2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetamidoacetic Acid (CAS No. 2171882-93-0)

2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetamidoacetic acid, with the CAS number 2171882-93-0, is a sophisticated compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry and drug development. The unique structural features of this molecule, particularly its fluoren-9-yl moiety and the presence of multiple functional groups, contribute to its potential applications in various therapeutic areas.

The compound's structure is characterized by a complex arrangement of atoms, including an acetamidoacetic acid backbone, which is flanked by amino and formamido groups. These functional groups are crucial for its biological activity and interactions with biological targets. The presence of a fluoren-9-yl substituent adds an additional layer of complexity, as fluorene derivatives are known for their stability and ability to interact with biological systems in unique ways.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The fluoren-9-ylmethoxycarbonyl group in this compound is particularly noteworthy, as it is often used in medicinal chemistry to enhance the solubility and bioavailability of drug candidates. This group also contributes to the molecule's stability, which is a critical factor in drug design.

The compound's multifunctional nature makes it a valuable tool for researchers exploring new therapeutic strategies. Its ability to interact with multiple biological targets suggests potential applications in treating a range of conditions, from inflammatory diseases to neurological disorders. The< strong>methyloxolan moiety further enhances its versatility, as oxolane derivatives are known for their ability to mimic natural biological structures and improve binding affinity.

Recent studies have highlighted the importance of understanding the structural determinants of biological activity. In the case of 2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetamidoacetic acid, the precise arrangement of its functional groups plays a crucial role in its interactions with biological targets. This has led to investigations into how modifications of these groups can enhance or alter its biological effects.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. This complexity underscores the challenges and rewards of working at the forefront of chemical research. The ability to produce such intricate molecules with high fidelity is essential for advancing drug discovery efforts.

The potential applications of this compound extend beyond basic research. Its unique properties make it a candidate for development into novel therapeutics that could address unmet medical needs. The pharmaceutical industry is increasingly interested in compounds that can modulate complex biological pathways, and 2-2-({3--({(9H-fluoren-9-)yl)methoxycarbonyl})amino)methyloxolan-2--yl}formamido)acetamidoacetic acid (CAS No. 2171882-93--0) fits well within this paradigm.

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)acet..., CAS No. 217188-93--0, represents an exciting advancement in chemical biology and drug development. Its complex structure and multifunctional nature make it a promising candidate for further investigation into novel therapeutic applications.